Cas no 1879387-40-2 (3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid)

• Product Name: 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid
• CAS No: 1879387-40-2
• MF: C₂₂H₁₆INO₄
• MW: 485.271218299866
• CID: 5263639
• Update Time: 2025-06-13

3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid

• Inchi： 1S/C22H16INO4/c23-19-10-9-13(21(25)26)11-20(19)24-22(27)28-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-11,18H,12H2,(H,24,27)(H,25,26)
• InChI Key： DGKNFUKBLWLYLI-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NC1C(=CC=C(C(=O)O)C=1)I

Additional information on 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid

Research Briefing on 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid (CAS: 1879387-40-2)

In recent years, the compound 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid (CAS: 1879387-40-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and iodo-substituted benzoic acid moiety, serves as a versatile building block in peptide synthesis and medicinal chemistry. Its unique structural features make it particularly valuable for the development of novel therapeutics and biochemical probes.

Recent studies have highlighted the role of 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid in the synthesis of peptide-based drugs and targeted delivery systems. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it provides temporary protection for amino groups during chain elongation. The presence of the iodine atom at the 4-position of the benzoic acid ring further enhances the compound's reactivity, enabling site-specific modifications such as cross-coupling reactions and radiolabeling for imaging applications.

One of the most notable advancements involving this compound is its application in the development of peptide-drug conjugates (PDCs). Researchers have utilized 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid as a linker to attach cytotoxic agents to tumor-targeting peptides. The iodine atom facilitates subsequent bioconjugation via palladium-catalyzed reactions, offering a robust and selective method for constructing complex biomolecular architectures. Recent preclinical studies have demonstrated the potential of these conjugates in improving drug delivery efficiency and reducing off-target effects.

In addition to its role in drug development, this compound has been employed in the design of fluorescent probes and molecular imaging agents. The Fmoc group can be selectively removed under mild conditions, allowing for the introduction of fluorophores or other functional groups. A 2023 study published in the Journal of Medicinal Chemistry reported the use of 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid to synthesize a series of near-infrared (NIR) probes for real-time monitoring of enzyme activity in vivo. These probes exhibited high specificity and sensitivity, underscoring the compound's utility in diagnostic applications.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scalability of 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid. Recent efforts have focused on improving yield and purity through innovative purification techniques and catalytic methods. For instance, a 2024 study in Organic Process Research & Development described a streamlined synthesis protocol using continuous flow chemistry, which significantly reduced reaction times and waste generation.

Looking ahead, the versatility of 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-iodobenzoic acid is expected to drive further innovations in chemical biology and drug discovery. Its dual functionality as a protecting group and a reactive handle positions it as a key player in the development of next-generation therapeutics and diagnostic tools. Future research will likely explore its applications in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, where precise molecular control is paramount.